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Compound of Interest

Compound Name: 3-Azido-L-Alanine HCl

Cat. No.: B2862178 Get Quote

Part 1: Executive Safety Summary (The "Nature of
the Beast")
3-Azido-L-Alanine HCl is not a standard amino acid derivative.[1] It is a high-energy "Click

Chemistry" reagent that bridges the gap between biological utility and energetic instability.

The Critical Hazard: While the hydrochloride salt form provides kinetic stability, the core azide

moiety (

) possesses inherent high energy. The most dangerous misconception is treating this reagent
like a standard amino acid.

The C/N Ratio Rule (Self-Validation)
To understand the risk, apply the "Law of Six" or Carbon-to-Nitrogen (C/N) ratio calculation.

This is your primary self-validating safety check for any organic azide.

For 3-Azido-L-Alanine (

):

(Carbon) = 3

(Oxygen) = 2

(Nitrogen) = 4
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Interpretation:

Ratio

3: Generally stable.

Ratio 1 to 3: High energy; store cold; limit scale.

Ratio < 1:EXPLOSIVE HAZARD. Do not isolate.

Verdict: With a ratio of 1.25, 3-Azido-L-Alanine is on the threshold of high instability. While the

HCl salt stabilizes the solid, removing the salt or concentrating the free base can lead to

spontaneous decomposition.

Part 2: Personal Protective Equipment (PPE) Matrix
Standard "lab attire" is insufficient. The following matrix is required for all handling >10 mg.
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Protection Zone Required Equipment Technical Justification

Hand Protection
Double Nitrile Gloves (min 5

mil outer, 4 mil inner)

Permeation & Toxicity: Azides

are potent cytochrome c

oxidase inhibitors (similar to

cyanide). Solutions penetrate

skin rapidly. Double gloving

provides a breakthrough buffer.

Eye/Face
Chemical Splash Goggles +

Face Shield (for >1g)

Explosion Risk: Safety glasses

fail against multi-directional

shrapnel from glass

fragmentation if a detonation

occurs.

Respiratory Fume Hood (Sash at 18")

Hydrazoic Acid (

): Contact with acid releases

, a highly toxic and explosive

gas.[2][3] N95 masks are

useless against

vapors.

Body
Flame-Resistant (FR) Lab

Coat (Nomex or similar)

Flash Fire: Azide

decomposition releases heat

rapidly. Synthetic blends

(polyester) can melt into skin

during a thermal event.

Tools
Plastic/Ceramic Spatulas

ONLY

Metal Incompatibility: Contact

with metal (Fe, Cu, Pb) forms

metal azides, which are shock-

sensitive primary explosives.

Part 3: Operational Workflow & Logic
The following diagram outlines the mandatory decision logic and workflow for handling this

compound.
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Start: 3-Azido-L-Alanine HCl

Storage: 2-8°C, Desiccated
(Prevent Hydrolysis)

Weighing Step
NO METAL SPATULAS

 Allow to warm to RT
(prevent condensation)

Solvent Selection
Avoid Halogenated Solvents?

No (DCM/CHCl3)
STOP! Forms Explosive

Di/Tri-azidomethane

Reaction (Click/Coupling)
Shielded, Fume Hood

Yes (Water/DMSO/DMF)

Workup
NEVER Rotary Evaporate to Dryness

Disposal
Segregated Azide Waste

 Quench excess

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing critical "Stop" points regarding solvent

compatibility and concentration.

Detailed Protocol Steps
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1. Storage & Retrieval
Condition: Store at 2-8°C (or -20°C for long-term) in a desiccator. The HCl salt is

hygroscopic.

Thawing: Allow the closed container to reach room temperature before opening.

Condensation inside the bottle introduces water, causing hydrolysis and potential

formation.

2. Weighing (The "No Metal" Rule)[4]
Tooling: Use only Teflon, polypropylene, or ceramic spatulas.

Why? Trace amounts of azide powder trapped in the threads of a metal spatula can react

with the iron/nickel to form heavy metal azides. The friction of closing the lid next time could

trigger a detonation.

Static: Use an anti-static gun if the powder is flighty; static discharge can initiate

decomposition.

3. Reaction Setup
Solvent Ban:NEVER use Dichloromethane (DCM) or Chloroform.[5]

Mechanism:[1][6] Azides react with halogenated solvents to form diazidomethane and

triazidomethane, which are extremely unstable explosives (more sensitive than

nitroglycerin).[3][5]

Recommended Solvents: Water, PBS, DMSO, DMF, or t-Butanol.

4. Workup & Isolation
Concentration: Do not concentrate reaction mixtures to complete dryness, especially if the

reaction involved extraction. Keep the azide in solution.[7]

Heat: Keep water bath temperatures < 40°C.

Part 4: Decontamination & Disposal[6][9]
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Do not pour down the sink. This is the most common cause of plumbing explosions in

chemistry buildings (formation of copper azide in pipes).

Spills (Decontamination)
If solid is spilled:

Do not sweep (friction risk).

Cover with a sand/soda ash mixture or a dedicated spill pad.

Wipe surfaces with a pH > 9 Buffer (e.g., dilute NaOH or Sodium Carbonate).

Chemistry: High pH keeps the azide as the salt (

), preventing the formation of volatile Hydrazoic Acid (

).

Follow with a 70% Ethanol wipe.

Waste Disposal[5][6][9][10][11][12]
Segregation: Collect in a dedicated container labeled "Azide Waste."[7][8]

Labeling: Explicitly list "High Nitrogen Content - Potential Explosive."

Compatibility: Ensure the waste container contains NO ACIDS and NO METALS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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